N-benzyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-benzyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide and related compounds often involves multi-step chemical reactions that may include acylation, sulfonation, and amidation processes. Research by Sugimoto et al. (1990) on related piperidine derivatives highlights the synthesis and evaluation of these compounds for anti-acetylcholinesterase activity, which suggests a similar synthetic approach could be applied to N-benzyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide (Sugimoto et al., 1990).
Molecular Structure Analysis
The molecular structure of N-benzyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide can be analyzed through spectroscopic methods such as FT-IR, FT-Raman, NMR, and UV-Vis. These techniques provide detailed information on the compound's geometrical parameters, vibrational frequencies, and electronic properties, contributing to a comprehensive understanding of its structure. Janani et al. (2020) discuss the spectroscopic investigation of a similar piperidine derivative, which might offer insights into the structural analysis of N-benzyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide (Janani et al., 2020).
Chemical Reactions and Properties
Piperidine derivatives, including N-benzyl-1-(2-thienylsulfonyl)-3-piperidinecarboxamide, participate in various chemical reactions such as nucleophilic substitutions, cyclizations, and additions. These reactions are crucial for modifying the compound's structure and enhancing its biological activity. Research on related compounds provides insight into these reactions and their implications for the compound's chemical properties (Crich & Smith, 2001).
properties
IUPAC Name |
N-benzyl-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S2/c20-17(18-12-14-6-2-1-3-7-14)15-8-4-10-19(13-15)24(21,22)16-9-5-11-23-16/h1-3,5-7,9,11,15H,4,8,10,12-13H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIXJVDLCQOVJHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.